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Introduction

The Deleted in Azoospermia 2 (DAZ2) protein is a member of the DAZ gene family, which plays
a critical role in spermatogenesis.[1][2] DAZ2 is an RNA-binding protein primarily expressed in
premeiotic germ cells, specifically spermatogonia.[1][2] Its function is essential for normal male
fertility, and deletions in the DAZ gene cluster on the Y chromosome are associated with
azoospermia and male infertility.[1][3][4] The DAZ family of proteins, including DAZ2, act as
developmental regulators by binding to the 3'-UTR of target mRNAs to regulate their
translation.[5][6] Given its crucial role in reproductive biology, the detection and analysis of
DAZ2 protein expression are vital for research in fertility and developmental biology. This
document provides detailed application notes and a comprehensive protocol for the use of anti-
DAZ2 antibodies in western blot analysis.

Data Presentation: Commercially Available DAZ2
Antibodies for Western Blot

The following table summarizes the specifications of several commercially available polyclonal
DAZ2 antibodies suitable for western blot analysis. This information is intended to help
researchers select an appropriate antibody for their specific experimental needs.
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Supplier

Catalog
Number

Host

Immunogen

Recommend
ed WB
Dilution

Observed
MW (kDa)

Novus

Biologicals

NBP1-80443

Rabbit

Synthetic
peptide
directed
towards the

N-terminal of

human DAZ2.

1.0 pg/mi

Not Specified

Thermo
Fisher

Scientific

BS-14999R

Rabbit

KLH
conjugated
synthetic
peptide
derived from
human DAZ2
(amino acids
51-150).

1:300

Not Specified

Biorbyt

Al12146

Rabbit

Recombinant
fusion protein
containing a
sequence
correspondin
g to amino
acids 1-200
of human
DAZ2.

1:1,000

63

Aviva
Systems

Biology

OAABO08551

Rabbit

KLH
conjugated
synthetic
peptide
between 518-
546 amino
acids from
the C-

terminal

Not Specified

Not Specified
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region of
human DAZ2.

Synthesized

peptide
ImmunoWay derived from
Biotechnolog YN5274 Rabbit human DAZ2  Not Specified  Not Specified
y (amino acid

range: 435-

485).

Experimental Protocols
Detailed Protocol for Western Blot Analysis of DAZ2

This protocol provides a step-by-step guide for the detection of DAZ2 protein in cell lysates or
tissue homogenates using chemiluminescence.

1. Sample Preparation (Cell Lysate)
» Treat cells with the desired experimental conditions.

» Aspirate the culture medium and wash the cells once with ice-cold 1X Phosphate Buffered
Saline (PBS).

e Lyse the cells by adding 1X SDS sample buffer (e.g., 100 pl for a well in a 6-well plate).
Scrape the cells immediately and transfer the lysate to a microcentrifuge tube.[7]

e To ensure complete lysis and to shear DNA, sonicate the sample for 10-15 seconds. This will
help to reduce the viscosity of the sample.[7]

e Heat the samples at 95-100°C for 5 minutes, then cool on ice.
o Centrifuge the lysate at 12,000 x g for 5 minutes to pellet cellular debris.
o Transfer the supernatant to a new tube. This is the protein sample ready for electrophoresis.

2. SDS-PAGE (Sodium Dodecyl! Sulfate-Polyacrylamide Gel Electrophoresis)
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Assemble the electrophoresis apparatus according to the manufacturer's instructions.

Load 20 pg of the protein sample into each well of the SDS-PAGE gel.[7] It is also
recommended to load a molecular weight marker to determine the size of the target protein.

[8]

Run the gel in 1X running buffer at a constant voltage (typically 100-150 V) until the dye front
reaches the bottom of the gel. The percentage of the acrylamide gel should be chosen based
on the molecular weight of DAZ2 (predicted around 63 kDa).[9]

. Protein Transfer (Electroblotting)

Carefully disassemble the gel cassette and transfer the gel to a dish containing transfer
buffer.

Prepare a transfer "sandwich" by layering filter paper, the PVDF or nitrocellulose membrane,
the gel, and another piece of filter paper. Ensure there are no air bubbles between the
layers.

Place the sandwich into the transfer apparatus and perform the electrotransfer according to
the manufacturer's protocol (e.g., 100 V for 1-2 hours or overnight at a lower voltage at 4°C).

. Immunodetection

After transfer, place the membrane in a blocking solution (e.g., 5% non-fat dry milk or 5%
BSA in Tris-buffered saline with 0.1% Tween-20 - TBST) and incubate for 1 hour at room
temperature with gentle agitation.[10]

Wash the membrane three times for 5 minutes each with TBST.[7]

Incubate the membrane with the primary DAZ2 antibody diluted in blocking buffer (refer to
the table above for recommended dilutions) overnight at 4°C with gentle shaking.[7]

Wash the membrane three times for 5 minutes each with TBST.[7]

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary
antibody (e.g., anti-rabbit IgG) diluted in blocking buffer for 1 hour at room temperature with
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gentle agitation.[10]

e Wash the membrane three times for 5 minutes each with TBST.[7]
5. Detection

o Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's
instructions.

e Incubate the membrane with the ECL substrate for the recommended time (usually 1-5
minutes).

o Capture the chemiluminescent signal using an imaging system (e.g., a CCD camera-based
imager or X-ray film).

Visualizations
Diagrams of Workflows and Pathways

Sample Preparation Electrophoresis & Transfer Immunodetection Signal Detection

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of the western blot protocol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/protein-biology/western-blotting/western-blotting
https://www.cellsignal.com/learn-and-support/protocols/protocol-western
https://www.benchchem.com/product/b592827?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Spermatogonia
(Premeiotic Germ Cells)

expresses

Germ Cell Cytoplasm

DAZ2 Protein

binds to 3'-UTR

Target mMRNAs recruits
(e.g., for developmental proteins)

interacts with

Poly(A)-Binding Protein
(PABP)

promotes binding

Ribosome

initiates

Protein Synthesis
(Translation)

Successful Spermatogenesis
& Male Fertility

Click to download full resolution via product page

Caption: The role of DAZ2 in regulating protein translation during spermatogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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